Cas no 114322-22-4 (2-(2-pyrrol-1-ylphenoxy)acetic acid)

• Product Name: 2-(2-pyrrol-1-ylphenoxy)acetic acid
• CAS No: 114322-22-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 2612695
• PubChem ID: 13811160
• Update Time: 2025-04-21

2-(2-pyrrol-1-ylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-pyrrol-1-ylphenoxy)acetic acid
• DTXSID40550231
• 2-(2-(1H-Pyrrol-1-yl)phenoxy)acetic acid
• SCHEMBL17311050
• 114322-22-4
• 2-[2-(1H-pyrrol-1-yl)phenoxy]acetic acid
• AKOS013057300
• [2-(1H-Pyrrol-1-yl)phenoxy]acetic acid
• DB-392306

• Inchi： 1S/C12H11NO3/c14-12(15)9-16-11-6-2-1-5-10(11)13-7-3-4-8-13/h1-8H,9H2,(H,14,15)
• InChI Key： FRCQPCVALLTUHH-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=CC=1N1C=CC=C1

Computed Properties

• Exact Mass: 217.07389321Da
• Monoisotopic Mass: 217.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.5Ų